1-({4-[(dimethylamino)sulfonyl]-2-thienyl}carbonyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[4-(dimethylsulfamoyl)thiophene-2-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C13H19N3O4S2/c1-15(2)22(19,20)10-7-11(21-8-10)13(18)16-5-3-9(4-6-16)12(14)17/h7-9H,3-6H2,1-2H3,(H2,14,17)
• InChI Key: JXSARPPYUKEWCP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CSC(=C1)C(=O)N2CCC(CC2)C(=O)N
• Molecular Formula: C13H19N3O4S2
• Molecular Weight: 345.4 g/mol

Description

1-({4-[(dimethylamino)sulfonyl]-2-thienyl}carbonyl)-4-piperidinecarboxamide, also known as DTCPA, is a compound that has been extensively studied for its potential use in scientific research. This compound is a selective agonist of the sigma-1 receptor, which is a protein that is found in various tissues throughout the body. Sigma-1 receptors are involved in a wide range of biological processes, including pain perception, inflammation, and cell survival. The purpose of

Mechanism of Action

1-({4-[(dimethylamino)sulfonyl]-2-thienyl}carbonyl)-4-piperidinecarboxamide binds selectively to the sigma-1 receptor, which is a transmembrane protein that is found in various tissues throughout the body. The sigma-1 receptor is involved in a wide range of biological processes, including pain perception, inflammation, and cell survival. When this compound binds to the sigma-1 receptor, it activates a signaling pathway that leads to the modulation of various cellular processes.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to have analgesic effects in animal models of pain, and it has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, this compound has been shown to have anti-inflammatory effects and to promote cell survival in certain types of cells.

Advantages and Limitations for Lab Experiments

1-({4-[(dimethylamino)sulfonyl]-2-thienyl}carbonyl)-4-piperidinecarboxamide has several advantages for use in lab experiments. This compound is highly selective for the sigma-1 receptor, which makes it a useful tool for investigating the role of this receptor in various biological processes. In addition, this compound is relatively stable and can be synthesized in large quantities, which makes it a cost-effective tool for scientific research. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound has a relatively short half-life, which means that it may need to be administered frequently in order to maintain its effects. In addition, this compound has not been extensively studied in humans, which means that its safety and efficacy in humans are not well understood.

Future Directions

There are several future directions for the use of 1-({4-[(dimethylamino)sulfonyl]-2-thienyl}carbonyl)-4-piperidinecarboxamide in scientific research. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to determine whether this compound could be useful in the treatment of these diseases in humans. In addition, this compound could be used to investigate the role of the sigma-1 receptor in other biological processes, such as inflammation and cell survival. Finally, this compound could be used as a tool for the development of new drugs that target the sigma-1 receptor.

Synthesis Methods

1-({4-[(dimethylamino)sulfonyl]-2-thienyl}carbonyl)-4-piperidinecarboxamide can be synthesized using a variety of methods, including the reaction of 4-(2-thienylcarbonyl)piperidine with dimethylamine and sulfonyl chloride. The resulting compound can be purified using column chromatography or recrystallization. The purity of the compound can be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

1-({4-[(dimethylamino)sulfonyl]-2-thienyl}carbonyl)-4-piperidinecarboxamide has been used extensively in scientific research to investigate the role of the sigma-1 receptor in various biological processes. This compound has been shown to have analgesic effects in animal models of pain, and it has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, this compound has been shown to have anti-inflammatory effects and to promote cell survival in certain types of cells.